Cas no 2227688-67-5 ((3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227688-67-5
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6253617
• PubChem ID: 165692462
• Update Time: 2025-10-23

(3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1905647
• 2227688-67-5

• Inchi： 1S/C9H8BrFO3/c10-6-3-5(1-2-7(6)11)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： JNWXPRKYWWOJHV-QMMMGPOBSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid

(3S)-3-(3-Bromo-4-Fluorophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

CAS No 2227688-67-5 refers to the compound known as (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid, a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its chiral center at the third carbon atom, which imparts it with unique stereochemical properties. The presence of a bromine atom at the meta position and a fluorine atom at the para position on the aromatic ring further enhances its chemical reactivity and selectivity.

The synthesis of (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid involves a series of intricate organic reactions, including nucleophilic aromatic substitution, oxidation, and stereoselective reduction. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, making it more accessible for large-scale production. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions, reducing both time and cost.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The hydroxyl and carboxylic acid groups present in the molecule can undergo various functional group transformations, enabling the creation of diverse bioactive molecules. For instance, recent studies have demonstrated its utility in the synthesis of novel anti-inflammatory agents and neuroprotective drugs. The bromine and fluorine substituents on the aromatic ring contribute to the molecule's pharmacokinetic properties, such as increased lipophilicity and improved bioavailability.

In addition to its pharmaceutical applications, (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid has shown potential in materials science. Its chiral center makes it an ideal candidate for the development of advanced polymers with tailored optical and mechanical properties. Researchers have explored its use in creating stereoregular polymers for applications ranging from optoelectronics to biomedical devices. The ability to control stereochemistry during polymerization has opened new avenues for designing materials with enhanced functionality.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's electronic structure and reactivity. Advanced quantum mechanical calculations have provided insights into its bonding patterns and reaction mechanisms, enabling more precise predictions of its behavior under various conditions. These computational tools have also facilitated the design of novel derivatives with improved properties, accelerating the pace of innovation in related fields.

In conclusion, CAS No 2227688-67-5, or (3S)-3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoic acid, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a key player in future scientific discoveries. As research continues to uncover new possibilities for this compound, its role in shaping innovative solutions across industries is expected to grow significantly.